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Introduction:

Stearyltrimethylammonium chloride (STAC), a cationic surfactant with an 18-carbon alkyl
chain, presents significant potential for enhanced oil recovery (EOR) applications. Its
amphiphilic nature allows it to alter the fluid-fluid and rock-fluid interactions within oil reservoirs,
leading to the mobilization of trapped crude oil. The primary mechanisms by which STAC
enhances oil recovery are the reduction of interfacial tension (IFT) between oil and water and
the alteration of reservoir rock wettability from oil-wet to water-wet conditions. This document
provides a comprehensive overview of the application of STAC in EOR experiments, including
detailed protocols for key evaluation methods and a summary of relevant performance data.
While direct experimental data for STAC in EOR is limited in publicly available literature, this
note incorporates data from close structural analogs, such as Cetyltrimethylammonium
Bromide (CTAB, C16) and other long-chain quaternary ammonium surfactants, to provide a
representative understanding of its potential performance.

Mechanism of Action
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The effectiveness of Stearyltrimethylammonium Chloride in enhancing oil recovery stems
from two primary physicochemical phenomena:

« Interfacial Tension (IFT) Reduction: STAC molecules adsorb at the oil-water interface,
reducing the cohesive energy between the two phases. This reduction in IFT lowers the
capillary forces that trap oil droplets within the pore throats of the reservoir rock, allowing
them to be mobilized and displaced by the injected fluid.[1]

o Wettability Alteration: A significant portion of the world's oil reservoirs, particularly carbonate
formations, are oil-wet or mixed-wet. This means that the crude oil preferentially adheres to
the rock surface, making it difficult to displace with water. As a cationic surfactant, the
positively charged headgroup of STAC can interact with the typically negatively charged
surfaces of sandstone and carbonate rocks (especially in the presence of adsorbed crude oil
components), leading to a reversal of wettability towards a more water-wet state.[2][3] This
change allows the injected water to spontaneously imbibe into the rock matrix, displacing the
oil.

Quantitative Data Summary

The following tables summarize key performance indicators for STAC and its analogs in EOR
applications. It is important to note that the performance of any surfactant is highly dependent
on specific reservoir conditions such as temperature, brine salinity, crude oil composition, and
rock mineralogy.

Table 1: Interfacial Tension (IFT) Reduction

Concentr Brine

Surfactan ] o Temperat Initial IFT  Final IFT Referenc
ation Salinity
t (Analog) ure (°C) (mN/m) (mN/m) e
(ppm) (ppm)
Cationic
) 2000 100,000 70 27 5.0 [4]
Dendrimer
Cationic
_ 2000 50,000 70 27 4.1 [4]
Dendrimer
Cationic
_ 2000 10,000 70 27 3.2 [4]
Dendrimer
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Table 2: Wettability Alteration (Contact Angle)

Initial

Final

Surfactant Concentrati
Rock Type Contact Contact Reference
(Analog) on (ppm)
Angle (°) Angle (°)
CTAB Carbonate 125 42.6 500
Cationic ,
) Sandstone Oil-wet 10.9-34.6 2000 [4]
Dendrimer
Table 3: Oil Recovery from Core Flooding Experiments
Incremental Oil
Surfactant System
Rock Type Recovery (% of Reference
(Analog) . .
Residual Oil)
Cationic Dendrimer
Sandstone 29.09 [4]
Surfactant
Polymer-Surfactant Sandstone 42.19 [5]
Surfactant/Polymer Sandstone 14.1 [5]
Table 4: Adsorption on Reservoir Rock
Maximum
Surfactant . .
Rock Type Adsorption Conditions Reference
(Analog)
(mglg)
350 ppm initial
CTAB Carbonate 1.89 ] [6]
concentration
Cationic LSS
o Sandstone with showed
Cationic
Carbonate - favorable [7]
Surfactants -
Cements wettability
alteration
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Experimental Protocols

The following are detailed protocols for key experiments used to evaluate the effectiveness of
Stearyltrimethylammonium Chloride for enhanced oil recovery.

Interfacial Tension (IFT) Measurement

Objective: To determine the IFT between STAC solutions and crude oil at various
concentrations and reservoir conditions.

Method: Pendant Drop Tensiometry

o Apparatus: High-pressure, high-temperature pendant drop tensiometer equipped with a
camera and image analysis software.

e Materials:
o Crude oil from the target reservoir.
o Synthetic brine matching the reservoir's formation water compaosition.

o Stearyltrimethylammonium Chloride (STAC) solutions of varying concentrations (e.g.,
100, 500, 1000, 2000 ppm) prepared in the synthetic brine.

e Procedure:

1. Thoroughly clean the tensiometer cell, needle, and all wetted parts with appropriate
solvents (e.g., toluene, isopropanol) and deionized water, then dry completely.

2. Fill the optical cell with the STAC solution.

3. Carefully introduce a droplet of crude oil at the tip of the needle immersed in the STAC
solution.

4. Pressurize and heat the cell to the desired reservoir conditions.
5. Allow the system to equilibrate for a specified time (e.g., 30 minutes).

6. Capture a high-resolution image of the oil droplet.
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7. The software analyzes the shape of the droplet based on the Young-Laplace equation to
calculate the IFT.

8. Repeat the measurement for each STAC concentration.

Wettability Alteration Assessment

Objective: To quantify the change in wettability of reservoir rock from oil-wet to water-wet upon
treatment with STAC solutions.

Method: Contact Angle Measurement (Sessile Drop)

o Apparatus: Goniometer or contact angle measurement system with a high-resolution camera
and software.

o Materials:

o Core plugs or polished rock slices (sandstone and/or carbonate) from the reservoir of
interest.

o Crude oil.

o Synthetic brine.

o STAC solutions of varying concentrations.
e Procedure:

1. Core Preparation:

» Clean the rock samples using solvents (e.g., toluene, methanol) to remove any existing
hydrocarbons and salts.

» Saturate the clean, dry samples with synthetic brine.

» Age the brine-saturated samples in crude oil at reservoir temperature for several weeks
to establish an oil-wet or mixed-wet state.

2. Measurement:
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» Place the aged rock sample in a transparent cell filled with the synthetic brine.
» Carefully place a small droplet of crude oil on the surface of the rock sample.
= Allow the droplet to equilibrate.

» Measure the contact angle between the oil droplet and the rock surface through the
brine phase. This is the initial contact angle.

» Replace the brine in the cell with the STAC solution.

= Allow the system to age for a specified period (e.g., 24-48 hours) at reservoir
temperature.

= Measure the contact angle again. A decrease in the contact angle indicates a shift
towards water-wetness.

Core Flooding Test

Objective: To evaluate the effectiveness of STAC in displacing residual oil from a reservoir rock
core under simulated reservoir conditions.

Method: Core Flooding Apparatus

e Apparatus: High-pressure, high-temperature core flooding system including a core holder,
pumps for fluid injection, pressure transducers, temperature control, and an effluent
collection system.

e Materials:
o Cylindrical core plug from the target reservoir.
o Crude oil.
o Synthetic brine.
o STAC solution at the optimal concentration determined from IFT and wettability tests.

e Procedure:
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1. Core Preparation:

Clean and dry the core plug.

Measure its porosity and permeability.

Saturate the core with synthetic brine.

Flood the core with crude oil to irreducible water saturation (Swi) to establish the initial
oil in place (OOIP).

2. Water Flooding (Secondary Recovery):

» Inject synthetic brine into the core at a constant rate until no more oil is produced. This
simulates secondary recovery and establishes the residual oil saturation (Sor).

3. Surfactant Flooding (Tertiary Recovery):

» |nject the STAC solution (typically 0.5 to 2 pore volumes) into the core at the same
injection rate.

» Follow the surfactant slug with a polymer drive (if required for mobility control) and then
chase water.

» Continuously monitor the pressure drop across the core and collect the effluent in a
fraction collector.

4. Analysis:
= Measure the volume of oil and water in each collected fraction.

» Calculate the incremental oil recovery as a percentage of the residual oil in place after
water flooding.

Visualizations
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Caption: Mechanism of Enhanced Oil Recovery using STAC.
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Caption: Experimental workflow for core flooding.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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